Cas no 2225178-90-3 (5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid)

5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its bifunctional structure, featuring both a boronic acid group and halogenated aromatic system, makes it a versatile intermediate for constructing complex heterocyclic compounds. The compound exhibits good stability under standard handling conditions and demonstrates high reactivity in palladium-catalyzed coupling reactions. Its well-defined crystalline structure allows for precise characterization and quality control. This reagent is particularly valuable in pharmaceutical research and materials science for synthesizing biologically active molecules and advanced functional materials. Proper storage under inert atmosphere is recommended to maintain its reactivity.
5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid structure
2225178-90-3 structure
Product Name:5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid
CAS No:2225178-90-3
MF:C11H8BCl2NO2
MW:267.90
CID:5142122
PubChem ID:133555089
Update Time:2025-06-07

5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid
    • Boronic acid, B-[5-chloro-6-(3-chlorophenyl)-3-pyridinyl]-
    • 2225178-90-3
    • (5-Chloro-6-(3-chlorophenyl)pyridin-3-yl)boronic acid
    • Inchi: 1S/C11H8BCl2NO2/c13-9-3-1-2-7(4-9)11-10(14)5-8(6-15-11)12(16)17/h1-6,16-17H
    • InChI Key: JGGMHBUQWBSSCP-UHFFFAOYSA-N
    • SMILES: B(C1=CC(Cl)=C(C2=CC=CC(Cl)=C2)N=C1)(O)O

Computed Properties

  • Exact Mass: 267.0025141g/mol
  • Monoisotopic Mass: 267.0025141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C904534-10mg
5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid
2225178-90-3 95%
10mg
¥1,429.20 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C904534-25mg
5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid
2225178-90-3 95%
25mg
¥3,319.20 2022-01-12

Additional information on 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid

5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid (CAS No. 2225178-90-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid (CAS No. 2225178-90-3) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This boronic acid derivative is characterized by its pyridine core, substituted with chloro groups and a boronic acid functional group, making it an attractive candidate for various chemical reactions and biological studies.

The synthesis of 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid typically involves multi-step procedures, starting from readily available starting materials. One common approach is the Suzuki coupling reaction, which is widely used in the synthesis of boronic acids and their derivatives. In this process, a bromopyridine intermediate is first prepared, followed by the introduction of the boronic acid moiety through a palladium-catalyzed cross-coupling reaction. The presence of the chloro substituents on both the pyridine ring and the phenyl group adds complexity to the synthesis but also enhances the compound's reactivity and selectivity in subsequent transformations.

The physical and chemical properties of 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid are crucial for its applications in medicinal chemistry. The compound is a white solid with a molecular weight of 267.18 g/mol. It exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. The boronic acid functional group is known for its ability to form stable complexes with metal ions, making it useful in metal-catalyzed reactions and as a ligand in coordination chemistry.

In recent years, 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid has been explored for its potential as a building block in the synthesis of bioactive molecules. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, studies have shown that derivatives of this compound can effectively inhibit kinases, which are key targets in cancer therapy. The chloro substituents on the pyridine and phenyl rings contribute to the compound's binding affinity and selectivity towards these enzymes, making it a valuable starting point for structure-activity relationship (SAR) studies.

Beyond enzyme inhibition, 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that certain derivatives of this compound exhibit potent activity against both Gram-positive and Gram-negative bacteria, suggesting its potential use in developing new antibiotics to combat drug-resistant strains. The boronic acid group plays a crucial role in enhancing the compound's antimicrobial properties by facilitating its interaction with bacterial cell walls or other cellular targets.

The versatility of 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid extends to its use as a scaffold for the synthesis of fluorescent probes and imaging agents. The pyridine core provides a rigid platform that can be functionalized with various fluorophores to create compounds with specific emission properties. These probes have found applications in cellular imaging and diagnostic assays, allowing researchers to visualize biological processes at the molecular level with high sensitivity and resolution.

In addition to its direct applications, 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid serves as an important intermediate in the synthesis of more complex molecules. Its reactivity towards various functional groups makes it a valuable tool for chemists working on the development of new drugs or materials. For instance, it can be used as a starting material for the synthesis of conjugated polymers with unique electronic properties, which have potential applications in organic electronics and photovoltaic devices.

The safety profile of 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid is another important consideration for its use in medicinal chemistry. While it is generally considered safe when handled under appropriate conditions, standard laboratory safety protocols should be followed to minimize any potential risks. This includes wearing personal protective equipment (PPE), working under a fume hood, and properly disposing of waste materials.

In conclusion, 5-Chloro-6-(3-chlorophenyl)pyridine-3-boronic acid (CAS No. 2225178-90-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique structural features make it an attractive candidate for drug discovery, enzyme inhibition, antimicrobial applications, and the development of fluorescent probes. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic strategies.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd